Cas no 2229454-85-5 (2-1-(2-aminoethyl)cyclobutyl-3-bromophenol)
2-1-(2-aminoethyl)cyclobutyl-3-bromophenol Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol
- 2229454-85-5
- 2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol
- EN300-1916692
-
- Inchi: 1S/C12H16BrNO/c13-9-3-1-4-10(15)11(9)12(7-8-14)5-2-6-12/h1,3-4,15H,2,5-8,14H2
- InChI Key: WCWPTHCFNUZYJQ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1C1(CCN)CCC1)O
Computed Properties
- Exact Mass: 269.04153g/mol
- Monoisotopic Mass: 269.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.2Ų
2-1-(2-aminoethyl)cyclobutyl-3-bromophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1916692-0.05g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1916692-0.1g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1916692-0.25g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1916692-0.5g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1916692-1.0g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 1g |
$1371.0 | 2023-05-24 | ||
| Enamine | EN300-1916692-2.5g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1916692-5.0g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 5g |
$3977.0 | 2023-05-24 | ||
| Enamine | EN300-1916692-10.0g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 10g |
$5897.0 | 2023-05-24 | ||
| Enamine | EN300-1916692-1g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1916692-5g |
2-[1-(2-aminoethyl)cyclobutyl]-3-bromophenol |
2229454-85-5 | 5g |
$3977.0 | 2023-09-17 |
2-1-(2-aminoethyl)cyclobutyl-3-bromophenol Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol
Introduction to 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol (CAS No. 2229454-85-5)
2-1-(2-aminoethyl)cyclobutyl-3-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2229454-85-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl substituent attached to a phenolic ring, with an aminoethyl side chain and a bromine atom at the 3-position of the phenol. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.
The structure of 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol incorporates several key functional groups that contribute to its potential biological activity. The cyclobutyl ring provides steric hindrance and influences the conformational flexibility of the molecule, while the aminoethyl group introduces basicity and potential interactions with acidic residues in biological targets. The bromine atom at the 3-position of the phenol serves as a handle for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties.
In recent years, there has been growing interest in phenolic compounds due to their diverse biological activities. Phenols, particularly those with brominated or alkylated substituents, have been shown to exhibit potent anti-inflammatory, antioxidant, and anticancer effects. The aminoethyl side chain in 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol is particularly noteworthy, as it can facilitate interactions with specific protein targets, thereby modulating cellular signaling pathways. This feature makes the compound an attractive scaffold for designing novel therapeutic agents.
One of the most compelling aspects of 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol is its potential application in oncology research. Brominated phenols have been extensively studied for their ability to inhibit tyrosine kinases, which are critical enzymes in cancer cell proliferation and survival. Preclinical studies have demonstrated that compounds with similar structural motifs can selectively target cancer cells while minimizing toxicity to healthy tissues. The bromine atom in 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol is strategically positioned to interact with active sites of kinases, making it a promising lead compound for further development.
Furthermore, the aminoethyl group can be exploited for prodrug design or for enhancing membrane permeability, allowing for improved bioavailability and targeted delivery. This versatility makes 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol a valuable intermediate in synthetic chemistry, enabling researchers to explore a wide range of pharmacological applications.
The synthesis of 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cycloalkylation of an appropriate precursor with an aminoethanol derivative, followed by bromination at the desired position on the phenolic ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce the cyclobutyl moiety efficiently.
Recent advancements in computational chemistry have facilitated the rapid screening of molecular libraries for potential drug candidates. Virtual screening methods have been used to identify binding modes of 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol with various biological targets, providing insights into its mechanism of action. These computational studies have highlighted its potential as an inhibitor of cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and are frequently overexpressed in cancer cells.
In addition to its oncological applications, 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol has shown promise in preclinical models of inflammation and neurodegenerative diseases. Studies indicate that phenolic compounds with bromine substituents can modulate inflammatory cytokine production by inhibiting nuclear factor kappa B (NFκB) signaling pathways. Given the central role of NFκB in chronic inflammatory conditions such as rheumatoid arthritis and atherosclerosis, this compound may have therapeutic relevance beyond cancer treatment.
The bromophenol core structure is also relevant in neurodegenerative disease research. Brominated phenols have been investigated for their ability to cross the blood-brain barrier and exert neuroprotective effects. Preliminary data suggest that derivatives of 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol may mitigate oxidative stress and prevent neuron apoptosis in models of Alzheimer's disease and Parkinson's disease.
Evaluation of pharmacokinetic properties is crucial for assessing the clinical viability of any novel compound. Metabolic stability studies indicate that 2-1-(2-aminoethyl)cyclobutyl-3-bromophenol exhibits reasonable resistance to enzymatic degradation, suggesting potential for oral administration. Additionally, preliminary pharmacokinetic profiles suggest moderate bioavailability and prolonged circulation time, which could enhance therapeutic efficacy.
The safety profile of 2-1-(2-aminoethyl)cyclobutulrlyl)-3-bromo phnool is currently under investigation through toxicological studies conducted both in vitro and in vivo. Initial findings suggest low acute toxicity at tested doses; however long-term studies are necessary to fully characterize its safety margins especially considering its intended use as a pharmaceutical agent
In conclusion,CAS No 2229454 -85 -5 represents significant promise within pharmaceutical research due its unique structural attributes .The combination off functional groups offers multiple avenues exploration across various therapeutic modalities .Further investigation into its mechanism off action ,synthetic optimization ,and clinical efficacy will be essential steps toward realizing its full potential as a therapeutic agent .With continued advancements being made daily within medicinal chemistry ,this compound stands poised become one among next generation drugs impacting human health positively
2229454-85-5 (2-1-(2-aminoethyl)cyclobutyl-3-bromophenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)